Cas no 1805532-73-3 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805532-73-3
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890219
• Update Time: 2025-06-30

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)7-5(9(11)12)4-14-6(3-13)8(7)15/h4,9,15H,2-3,13H2,1H3
• InChI Key： YUJQVXQPEMKCCX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(=C1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805532-73-3): A Comprehensive Overview

Ethyl 2-(aminomethyl)-5-()-3-hydroxypyridine-4-carboxylate, identified by its CAS number 1805532-73-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an aminomethyl side chain and a substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The core of this molecule is particularly noteworthy, as pyridine derivatives have been extensively studied for their pharmacological properties. Pyridine-based compounds are known for their role in various biological processes and have been incorporated into a wide range of drugs used to treat conditions such as infections, cardiovascular diseases, and neurological disorders. The specific arrangement of functional groups in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of compounds containing groups. These groups are known to enhance metabolic stability, improve binding affinity, and increase bioavailability, making them highly desirable in drug design. The incorporation of a substituent in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate may contribute to these desirable properties, potentially leading to the development of more effective and efficient therapeutic agents.

The group in this compound also plays a crucial role in its chemical behavior and potential biological activity. Aminomethyl groups are often involved in hydrogen bonding interactions and can serve as attachment points for other functional groups, allowing for further derivatization. This flexibility makes Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of hydroxypyridine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural features of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate align well with these findings, suggesting that it may possess similar beneficial properties. Further research is needed to fully elucidate its biological activity and potential therapeutic applications.

The synthesis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates the use of controlled reaction conditions and appropriate purification techniques. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making their exploration in drug discovery more feasible than ever before.

In conclusion, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805532-73-3) is a compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and functional groups make it a promising candidate for further investigation into novel therapeutic agents. As research continues to uncover the biological activities of pyridine derivatives, compounds like Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-carboxylate are likely to play an increasingly important role in the development of next-generation drugs.